Cyclohexanols
Cyclohexanol, a cyclic alcohol with the molecular formula C6H11OH, is an important organic compound used in various applications across industries. It is synthesized through hydrogenation of cyclohexone or by fermentation processes involving microorganisms such as *Clostridium*. Cyclohexanol exhibits a strong characteristic odor and can be produced both in liquid and solid forms depending on the specific manufacturing process.
In chemical industry, cyclohexanol serves multiple roles. Primarily, it acts as a key intermediate for the production of nylon, polyester fibers, and other polymeric materials due to its ability to undergo polymerization reactions efficiently. Additionally, this compound finds extensive use in fragrance formulations owing to its pleasant scent. Its application spectrum further extends into pharmaceuticals where it is employed as an intermediate or solvent.
Safety considerations are paramount when handling cyclohexanol; it should be stored away from heat sources and oxidizers to prevent potential hazards. Proper protective measures, including gloves and goggles, must be worn during manipulation due to its irritant properties. Overall, cyclohexanol's versatility makes it indispensable in many chemical processes and applications.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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cis-Inositol | 576-63-6 | C6H12O6 |
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3-methylcyclohexan-1-ol | 591-23-1 | C7H14O |
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i-Inositol | 87-89-8 | C6H12O6 |
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4-hydroxycyclohexane-1-carboxylic acid | 17419-81-7 | C7H12O3 |
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4-methylcyclohexan-1-ol | 589-91-3 | C7H14O |
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epi-Inositol,6-O-methyl- (9CI) | 60537-25-9 | C7H14O6 |
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3,4-dimethylcyclohexan-1-ol | 5715-23-1 | C8H16O |
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neo-Inositol | 488-54-0 | C6H12O6 |
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Scyllo-Inositol | 488-59-5 | C6H12O6 |
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muco-Inositol,1,2-di-O-methyl- (9CI) | 145680-48-4 | C8H16O6 |
Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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